Cas no 893138-97-1 (N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide)

• Product Name: N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide
• CAS No: 893138-97-1
• MF: C₁₉H₁₈N₄O₄S₂
• MW: 430.500621318817
• CID: 6590012
• Update Time: 2025-07-20

N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide
• Acetamide, N-[5-[[2-[(3-methoxyphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2-phenoxy-

• Inchi： 1S/C19H18N4O4S2/c1-26-15-9-5-6-13(10-15)20-17(25)12-28-19-23-22-18(29-19)21-16(24)11-27-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,20,25)(H,21,22,24)
• InChI Key： SLAMRDZUZUXYCB-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=CC(OC)=C2)=O)S1)(=O)COC1=CC=CC=C1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 7.59±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide

Comprehensive Analysis of N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide (CAS No. 893138-97-1)

The compound N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide (CAS No. 893138-97-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a 1,3,4-thiadiazole core, phenoxyacetamide moiety, and 3-methoxyphenyl substituent makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide has surged due to their diverse pharmacological properties. The thiadiazole ring system, in particular, is known for its broad-spectrum bioactivity, including anti-inflammatory, antimicrobial, and anticancer effects. This has led to increased searches for "thiadiazole derivatives in drug development" and "phenoxyacetamide applications in medicine," reflecting the growing interest in this chemical space.

The synthesis of CAS No. 893138-97-1 involves a multi-step process that highlights the importance of sulfanyl linkage formation and carbamoylmethyl group introduction. These structural features are critical for the compound's stability and interaction with biological targets. Recent studies have explored its potential in addressing current healthcare challenges, such as antibiotic resistance and chronic inflammatory conditions, making it a relevant topic in "next-generation therapeutic agents" discussions.

From a molecular perspective, the presence of both 3-methoxyphenyl and phenoxyacetamide groups in N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide suggests possible dual functionality. The methoxy group may enhance membrane permeability, while the acetamide moiety could participate in hydrogen bonding interactions with target proteins. This dual characteristic aligns with current trends in "multi-target drug design" and "structure-activity relationship optimization," which are highly searched topics in pharmaceutical research communities.

Analytical characterization of CAS 893138-97-1 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and elucidate its three-dimensional conformation, which is crucial for understanding its mechanism of action. The scientific community's focus on "analytical validation of novel compounds" and "structural elucidation techniques" mirrors the importance of these quality control measures in modern chemical research.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes for N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide. This includes exploring catalytic methods and environmentally friendly solvents, addressing the increasing public interest in "green synthesis of pharmaceuticals" and "eco-friendly drug production." Such developments demonstrate how traditional medicinal chemistry is adapting to contemporary environmental concerns.

The patent landscape surrounding CAS No. 893138-97-1 reveals ongoing intellectual property activity, particularly in areas of small molecule therapeutics and enzyme inhibitors. This commercial interest underscores the compound's potential value in the pharmaceutical market and explains frequent searches for "patented thiadiazole compounds" and "emerging drug candidates." As research progresses, we may see clinical applications of this molecule in targeted therapies.

Computational chemistry approaches have become invaluable in studying N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide, with molecular docking simulations predicting its binding affinities to various biological targets. This aligns with the growing field of "in silico drug discovery" and responds to frequent queries about "computer-aided drug design methods." Such predictive modeling accelerates the identification of potential therapeutic applications while reducing experimental costs.

Stability studies of 893138-97-1 under various conditions (pH, temperature, light exposure) are essential for its potential formulation development. These investigations address practical concerns frequently searched by professionals, such as "pharmaceutical compound stability" and "drug formulation challenges." Understanding these parameters is crucial for translating promising laboratory results into viable medicinal products.

As research into N-5-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide continues, its structure-activity relationships are being meticulously mapped. This process involves creating analogs with modified sulfanyl or carbamoylmethyl groups to optimize desired biological effects. Such structure-based optimization strategies are at the forefront of modern medicinal chemistry, responding to industry demands for "rational drug design approaches" and "molecular optimization techniques."